Cas no 176674-43-4 (2,5-Bis[(propan-2-yl)oxy]benzoic acid)

2,5-Bis[(propan-2-yl)oxy]benzoic acid structure
176674-43-4 structure
Product Name:2,5-Bis[(propan-2-yl)oxy]benzoic acid
CAS No:176674-43-4
MF:C13H18O4
MW:238.279624462128
CID:2782704
PubChem ID:66775841
Update Time:2024-03-01

2,5-Bis[(propan-2-yl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis[(propan-2-yl)oxy]benzoic acid
    • Inchi: 1S/C13H18O4/c1-8(2)16-10-5-6-12(17-9(3)4)11(7-10)13(14)15/h5-9H,1-4H3,(H,14,15)
    • InChI Key: GMHNGVBCBNFTDU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1C(=O)O)OC(C)C)C(C)C

Computed Properties

  • Exact Mass: 238.12050905g/mol
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.8
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